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For Researchers, Scientists, and Drug Development Professionals: Ensuring Analytical

Precision in PCB Analysis

The accurate quantification of Polychlorinated Biphenyls (PCBs), such as PCB-168, is

paramount for environmental monitoring, food safety, and toxicological studies. Certified

Reference Materials (CRMs) are the cornerstone of quality assurance in these analyses,

providing a benchmark for method validation and instrument calibration. This guide offers an

objective comparison of commercially available PCB-168 CRMs, supported by experimental

data from proficiency testing schemes and certificates of analysis, to aid researchers in

selecting the most appropriate reference material for their specific needs.

Comparison of PCB-168 Certified Reference
Materials
The accuracy of a CRM is determined by its certified value and the associated uncertainty. This

value is established through rigorous testing and is traceable to international standards. The

following table summarizes the certified values and uncertainties for PCB-168 CRMs from

prominent suppliers. Data from proficiency testing (PT) schemes, such as QUASIMEME, are
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also included to provide a measure of inter-laboratory performance when analyzing samples

containing this congener.

Certified
Reference
Material

Supplier Matrix
Certified Value
(µg/mL or
µg/g)

Uncertainty

PCB 168 in Iso-

octane
CPAChem Solution 500

Not specified in

available data

PCB 168 Neat

Standard
CPAChem Neat 5 mg (by weight)

Not specified in

available data

SRM 1957

Organic

Contaminants in

Non-Fortified

Human Serum

NIST
Freeze-Dried

Human Serum

54.5 ng/kg (for

PCBs 180 and

193)

0.5 ng/kg

SRM 1946 Lake

Superior Fish

Tissue

NIST

Frozen Fish

Tissue

Homogenate

Certified values

for various

PCBs, specific

value for PCB-

168 not detailed

in snippet

-

QUASIMEME

Proficiency Test

Sample

QUASIMEME
Varies (e.g.,

Sediment, Biota)

Consensus value

from inter-

laboratory

comparison

Standard

Deviation and

other statistical

measures

provided in

reports

Note: The certified value for NIST SRM 1957 is for a combination of PCB-180 and PCB-193.

While not specific to PCB-168, it provides an example of a certified value in a complex

biological matrix. The QUASIMEME proficiency testing scheme provides consensus values

derived from the results of participating laboratories, offering a practical assessment of

analytical performance for specific congeners like PCB-168 in various matrices.
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Experimental Protocols for Accuracy Assessment
The assessment of a CRM's accuracy in a laboratory setting involves a systematic approach to

method validation. The following is a generalized experimental protocol based on established

methodologies such as those outlined by the US Environmental Protection Agency (EPA).

Objective: To verify the accuracy of a laboratory's analytical method for PCB-168 using a

certified reference material.

Materials:

PCB-168 Certified Reference Material (from a reputable supplier)

Analytical instrumentation (e.g., Gas Chromatograph with Mass Spectrometric detector -

GC/MS)

All necessary solvents, reagents, and consumables of appropriate purity

Laboratory glassware and equipment

The sample matrix of interest (e.g., sediment, fish tissue, water)

Methodology:

Preparation of Calibration Standards:

Prepare a series of calibration standards by accurately diluting the PCB-168 CRM in a

suitable solvent (e.g., iso-octane).

The concentration range of the calibration standards should bracket the expected

concentration of PCB-168 in the samples.

Sample Preparation:

Accurately weigh or measure a known amount of the sample matrix.

Spike a subset of the samples with a known amount of the PCB-168 CRM to assess

matrix effects and recovery.
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Prepare a method blank using the same procedure but without the sample matrix to check

for contamination.

Extract the PCBs from the sample matrix using an appropriate and validated extraction

technique (e.g., Soxhlet extraction, pressurized fluid extraction).

Perform a cleanup procedure to remove interfering compounds from the extract.

Instrumental Analysis:

Analyze the prepared calibration standards, sample extracts, spiked sample extracts, and

method blank using a calibrated GC/MS system.

The GC/MS method should be optimized for the separation and detection of PCB-168.

Data Analysis and Accuracy Assessment:

Generate a calibration curve from the analysis of the calibration standards.

Quantify the concentration of PCB-168 in the sample extracts.

Calculate the recovery of the spike in the spiked sample extracts. The recovery should fall

within an acceptable range (typically 80-120%).

The concentration of PCB-168 in the method blank should be below the method detection

limit.

Compare the measured concentration of the PCB-168 CRM (when analyzed as an

unknown) to its certified value. The measured value should be within the uncertainty range

of the certified value.

Visualizing the Assessment Workflow
The following diagram illustrates the key steps in the experimental workflow for assessing the

accuracy of a PCB-168 CRM.
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To cite this document: BenchChem. [A Comparative Guide to the Accuracy of PCB-168
Certified Reference Materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399364/docs#a-comparative-guide-to-the-
accuracy-of-pcb-168-certified-reference-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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